Cas no 2228095-56-3 (2-amino-3-{pyrazolo1,5-apyrimidin-2-yl}propanoic acid)

• Product Name: 2-amino-3-{pyrazolo1,5-apyrimidin-2-yl}propanoic acid
• CAS No: 2228095-56-3
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 6219249
• PubChem ID: 165790646
• Update Time: 2025-06-10

2-amino-3-{pyrazolo1,5-apyrimidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{pyrazolo1,5-apyrimidin-2-yl}propanoic acid
• 2228095-56-3
• EN300-1747146
• 2-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid

• Inchi： 1S/C9H10N4O2/c10-7(9(14)15)4-6-5-8-11-2-1-3-13(8)12-6/h1-3,5,7H,4,10H2,(H,14,15)
• InChI Key： OUILLFSXWAXQNX-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=C2N=CC=CN2N=1)N)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 93.5Ų

Additional information on 2-amino-3-{pyrazolo1,5-apyrimidin-2-yl}propanoic acid

Comprehensive Overview of 2-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid (CAS No. 2228095-56-3)

2-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid (CAS No. 2228095-56-3) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique structural framework, which combines an amino acid moiety with a fused bicyclic system. Such structural features make it a promising candidate for the development of targeted therapies, particularly in oncology and neurology.

The growing interest in 2-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid is driven by its potential applications in modulating key biological pathways. Researchers have identified its ability to interact with specific enzymes and receptors, making it a valuable tool for studying signal transduction mechanisms. Recent studies suggest that this compound may exhibit selective inhibitory effects on certain kinases, which are often dysregulated in cancer cells. This has led to increased searches for "pyrazolo[1,5-a]pyrimidine kinase inhibitors" and "CAS 2228095-56-3 biological activity" across scientific databases.

From a synthetic chemistry perspective, the preparation of 2-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid involves sophisticated multi-step reactions that highlight the compound's complexity. The presence of both amino and carboxylic acid functional groups allows for diverse derivatization strategies, enabling researchers to explore structure-activity relationships. This aspect has sparked discussions about "pyrazolo[1,5-a]pyrimidine scaffold modifications" and "amino acid hybrid compounds" in recent medicinal chemistry forums.

The physicochemical properties of CAS 2228095-56-3 contribute to its drug-like characteristics. With moderate solubility and a balanced partition coefficient, this compound demonstrates favorable pharmacokinetic potential. These attributes align with current pharmaceutical industry trends focusing on "lead optimization strategies" and "bioavailability enhancement," making it a subject of intense research in preclinical development stages.

In the context of neurological applications, preliminary investigations suggest that 2-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid may influence neurotransmitter systems. This has led to emerging interest in its potential for addressing neurodegenerative conditions, reflected in rising searches for "neuroactive pyrazolo[1,5-a]pyrimidines" and "amino acid-based neuroprotectants." The compound's structural similarity to endogenous amino acids may facilitate blood-brain barrier penetration, a crucial factor in CNS drug development.

Analytical characterization of 2228095-56-3 typically employs advanced techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy. The quality control aspects of this compound have become particularly relevant, with increasing emphasis on "pharmaceutical impurity profiling" and "chiral purity determination" in regulatory submissions. These analytical challenges reflect the compound's structural complexity and the need for rigorous characterization standards.

The intellectual property landscape surrounding 2-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid has seen significant activity in recent years. Patent filings reveal innovative applications ranging from kinase modulation to metabolic disorder treatments. This has created interest in "pyrazolo[1,5-a]pyrimidine patent analysis" among pharmaceutical competitors and academic researchers alike, highlighting the compound's commercial potential.

Environmental and safety assessments of CAS 2228095-56-3 indicate favorable profiles compared to many synthetic intermediates. Its biodegradability potential and low ecotoxicity have positioned it as a subject of interest in "green chemistry approaches" to heterocyclic synthesis. These aspects align with growing regulatory pressures for sustainable pharmaceutical manufacturing processes.

Future research directions for 2-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid likely include expanded structure-activity relationship studies and formulation optimization. The compound's versatility makes it a strong candidate for combination therapies, particularly in areas requiring multi-target approaches. As the scientific community continues to explore its potential, searches for "pyrazolo[1,5-a]pyrimidine clinical applications" and "2228095-56-3 mechanism of action" are expected to increase significantly.